Granisetron

• CAS No.: 109889-09-0
• Product Name: Granisetron
• Molecular Formula: C18H24N4O
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)-1-(trideuteriomethyl)indazole-3-carboxamide
• Standard InChI: InChI=1S/C18H24N4O/c1-21-13-6-5-7-14(21)11-12(10-13)19-18(23)17-15-8-3-4-9-16(15)22(2)20-17/h3-4,8-9,12-14H,5-7,10-11H2,1-2H3,(H,19,23)/i2D3
• Standard InChIKey: MFWNKCLOYSRHCJ-BMSJAHLVSA-N
• SMILES: CN1C2CCCC1CC(C2)NC(=O)C3=NN(C4=CC=CC=C43)C
• Canonical SMILES: CN1C2CCCC1CC(C2)NC(=O)C3=NN(C4=CC=CC=C43)C
• Appearance: White to yellowish white crystalline powder
• Purity: > 95%
• Synonyms: 1-Methyl-N-(endo-9-Methyl-9-Azabicyclo(3.3.1)non-3-yl)-1H-Indazole-3-Carboxamide; BRL 43694; BRL 43694A; BRL-43694; BRL-43694A; BRL43694; BRL43694A; Granisetron; Granisetron Hydrochloride; Granisetron Monohydrochloride; Hydrochloride, Granisetron; Kytril; Monohydrochloride, Granisetron
• Reference: Gan TJ: Selective serotonin 5-HT3 receptor antagonists for postoperative nausea and vomiting: are they all the same? CNS Drugs. 2005;19(3):225-38. [PMID:15740177]; Tan M: Granisetron: new insights into its use for the treatment of chemotherapy-induced nausea and vomiting. Expert Opin Pharmacother. 2003 Sep;4(9):1563-71. [PMID:12943486]; Feyer P, Seegenschmiedt MH, Steingraeber M: Granisetron in the control of radiotherapy-induced nausea and vomiting: a comparison with other antiemetic therapies. Support Care Cancer. 2005 Sep;13(9):671-8. Epub 2005 Jul 26. [PMID:16044252]
• PubChem Compound: 59311377
• Last Modified: Aug 15 2023